molecular formula C17H16O3 B8533311 2-[4-(Benzyloxy)phenyl]acrylic acid methyl ester

2-[4-(Benzyloxy)phenyl]acrylic acid methyl ester

Cat. No.: B8533311
M. Wt: 268.31 g/mol
InChI Key: OWYSGIUMAMDJSJ-UHFFFAOYSA-N
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Description

2-[4-(Benzyloxy)phenyl]acrylic acid methyl ester is a useful research compound. Its molecular formula is C17H16O3 and its molecular weight is 268.31 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H16O3

Molecular Weight

268.31 g/mol

IUPAC Name

methyl 2-(4-phenylmethoxyphenyl)prop-2-enoate

InChI

InChI=1S/C17H16O3/c1-13(17(18)19-2)15-8-10-16(11-9-15)20-12-14-6-4-3-5-7-14/h3-11H,1,12H2,2H3

InChI Key

OWYSGIUMAMDJSJ-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C(=C)C1=CC=C(C=C1)OCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

(4-benzyloxy-phenyl)-acetic acid methyl ester (10 g; 0.04 mol)) was charged to toluene (100 ml). Further potassium carbonate (13.47 g; 0.09 mol), paraformaldehyde (2.9 g, 0.097 mol) and tetrabutyl ammonium iodide (0.72 g) were charged and the reaction mixture thus obtained was refluxed for 5.5-6 hours. The reaction mass was cooled to 25-30° C. and filtered. The filtrate contains 2-(4-benzyloxy-phenyl)-acrylic acid methyl ester.
Quantity
10 g
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reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
13.47 g
Type
reactant
Reaction Step Two
Quantity
2.9 g
Type
reactant
Reaction Step Two
Quantity
0.72 g
Type
catalyst
Reaction Step Two

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